Cas no 1443347-63-4 (3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile)

• Product Name: 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile
• CAS No: 1443347-63-4
• MF: C₁₀H₇ClF₃NO
• MW: 249.61689209938
• MDL: MFCD18911324
• CID: 5160655
• Update Time: 2026-03-04

3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile

• MDL： MFCD18911324
• Inchi： 1S/C10H7ClF3NO/c11-8-3-2-7(10(12,13)14)6-9(8)16-5-1-4-15/h2-3,6H,1,5H2
• InChI Key： FKXMXCGCHRLNGS-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile

Professional Introduction to Compound with CAS No. 1443347-63-4 and Product Name: 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile

The compound with the CAS number 1443347-63-4 and the product name 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and trifluoromethyl substituents in its aromatic ring, combined with a nitrile group in the propyl chain, endows it with distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, particularly trifluoromethyl groups, due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The trifluoromethyl moiety, in particular, is well-documented for its role in improving the bioavailability and efficacy of drugs. The compound in question leverages this property by integrating a trifluoromethyl group into its molecular structure, which is positioned on a phenolic ring that is further modified by a chloro substituent. This specific arrangement not only influences the compound's electronic distribution but also its interaction with biological targets.

The chloro substituent on the aromatic ring introduces another layer of complexity to the compound's behavior. Chloro groups are known to participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, which can be exploited for further functionalization. This dual substitution pattern—chloro and trifluoromethyl—makes the compound a versatile scaffold for designing molecules with tailored properties. The nitrile group at the end of the propyl chain adds another dimension to its reactivity, offering potential sites for further chemical modification or biological interaction.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of such compounds to optimize their pharmacological profiles. The 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile molecule has been investigated in various contexts, particularly as a precursor or intermediate in the synthesis of more complex pharmacophores. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology and anti-inflammatory treatments. The ability to fine-tune its structure allows researchers to modulate its biological activity, making it a valuable tool for medicinal chemists.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of a precursor aromatic ring followed by nucleophilic substitution with a phenoxy group derived from an appropriate halogenated phenol. The introduction of the nitrile group is often achieved through cyanation reactions, which can be performed under various conditions depending on the chosen synthetic route. Advances in catalytic methods have enabled more efficient and environmentally friendly approaches to these transformations, aligning with contemporary trends toward sustainable chemistry.

The biological evaluation of 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile has revealed intriguing interactions with target proteins and enzymes. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For instance, its structural motif resembles known bioactive scaffolds that interact with enzymes such as kinases or cytochrome P450 monooxygenases. These findings are particularly relevant given the increasing reliance on enzyme inhibition as a therapeutic strategy in modern medicine.

The incorporation of computational methods into drug discovery has accelerated the process of identifying promising candidates like 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets based on its three-dimensional structure. By leveraging virtual screening platforms, scientists can rapidly assess thousands of potential interactions before conducting expensive wet-lab experiments. This approach not only saves time but also resources, making it an indispensable tool in contemporary drug development pipelines.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms influence both the physical-chemical properties and pharmacological activity of molecules. The trifluoromethyl group, in particular, is known for its ability to increase lipophilicity and metabolic stability while maintaining or enhancing binding affinity. These attributes make fluorinated compounds attractive for drug design purposes. The presence of such a group in 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile underscores its potential as a building block for developing next-generation therapeutics.

Ongoing research continues to explore new applications for this compound and related derivatives. Innovations in synthetic methodologies are enabling chemists to access increasingly complex analogues with tailored properties. Additionally, advances in biocatalysis offer promising avenues for modifying these molecules in a more sustainable manner. As our understanding of structure-activity relationships improves, so too does our ability to harness compounds like 3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile for therapeutic purposes.

In conclusion,3-[2-chloro-5-(trifluoromethyl)phenoxy]propanenitrile (CAS No. 1443347-63-4) stands as a testament to the ingenuity and precision inherent in modern pharmaceutical chemistry. Its unique structural features—particularly the combination of chloro and trifluoromethyl substituents—make it a compelling candidate for further investigation and development. As research progresses，this compound will undoubtedly continue to contribute valuable insights into drug design principles，offering hope for novel treatments across multiple therapeutic domains.